Cas no 2228671-42-7 ((3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride)

• Product Name: (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride
• CAS No: 2228671-42-7
• MF: C₁₀H₁₃FO₄S
• MW: 248.271225690842
• CID: 5766864
• PubChem ID: 165885149
• Update Time: 2025-07-19

(3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1989848
• (3,5-dimethoxy-4-methylphenyl)methanesulfonyl fluoride
• 2228671-42-7
• (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride

• Inchi： 1S/C10H13FO4S/c1-7-9(14-2)4-8(5-10(7)15-3)6-16(11,12)13/h4-5H,6H2,1-3H3
• InChI Key： CBDHCLSZLBGVIV-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(C)=C(C=1)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.05185823g/mol
• Monoisotopic Mass: 248.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61Ų

Additional information on (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride

Introduction to (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2228671-42-7)

(3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2228671-42-7) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a methanesulfonyl fluoride moiety attached to a substituted phenyl ring. The presence of methoxy and methyl groups on the phenyl ring imparts specific chemical properties that make it an attractive candidate for various applications.

The chemical formula of (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride is C₁₀H₁₃FOS₃, and its molecular weight is 256.3 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits excellent solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO). These physical properties make it easy to handle and suitable for a wide range of synthetic transformations.

In the realm of organic synthesis, (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride serves as a powerful electrophilic reagent. Its reactivity stems from the electron-withdrawing nature of the sulfonyl fluoride group, which facilitates nucleophilic substitution reactions. This makes it an ideal reagent for the introduction of sulfonyl functionalities into organic molecules. Recent studies have demonstrated its utility in the synthesis of complex natural products and pharmaceutical intermediates.

One notable application of (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride is in the development of new therapeutic agents. In medicinal chemistry, the compound has been used to synthesize novel inhibitors of key enzymes involved in various diseases. For instance, researchers have utilized this reagent to develop inhibitors of protein kinases, which are implicated in cancer and inflammatory disorders. The ability to selectively modify target proteins with high efficiency and specificity has made this compound an essential tool in drug discovery.

Beyond its applications in medicinal chemistry, (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with tailored properties. For example, it has been employed in the preparation of conductive polymers and photovoltaic materials. The ability to fine-tune the electronic structure through chemical modification opens up new possibilities for the design of advanced materials with enhanced performance.

The safety and handling of (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to work with this compound under a fume hood to avoid inhalation of vapors and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, (3,5-Dimethoxy-4-methylphenyl)methanesulfonyl fluoride (CAS No. 2228671-42-7) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it an indispensable tool for researchers aiming to develop new compounds and materials with advanced functionalities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.